Cas no 1396861-03-2 (N-(5-chloro-2-methoxyphenyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine-1-carboxamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine-1-carboxamide
• CAS No: 1396861-03-2
• MF: C₁₉H₂₃ClN₂O₃S
• MW: 394.915522813797
• CID: 5364421
• Update Time: 2025-10-30

N-(5-chloro-2-methoxyphenyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methoxyphenyl)-4-(furan-2-ylmethylsulfanylmethyl)piperidine-1-carboxamide
• N-(5-chloro-2-methoxyphenyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine-1-carboxamide

• Inchi： 1S/C19H23ClN2O3S/c1-24-18-5-4-15(20)11-17(18)21-19(23)22-8-6-14(7-9-22)12-26-13-16-3-2-10-25-16/h2-5,10-11,14H,6-9,12-13H2,1H3,(H,21,23)
• InChI Key： QUEZDCDUXNAGNV-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC(Cl)=CC=C2OC)=O)CCC(CSCC2=CC=CO2)CC1

Additional information on N-(5-chloro-2-methoxyphenyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine-1-carboxamide

Professional Introduction to N-(5-chloro-2-methoxyphenyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine-1-carboxamide (CAS No. 1396861-03-2)

N-(5-chloro-2-methoxyphenyl)-4-({[(furan-2-ylmethyl]sulfanyl}methyl)piperidine-1-carboxamide

is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1396861-03-2, represents a novel chemical entity with a complex structural framework that includes a piperidine core, a chloro-substituted methoxyphenyl group, and a furan-based sulfanylmethyl moiety. The intricate arrangement of these functional groups not only contributes to the compound's unique chemical properties but also opens up diverse possibilities for its biological activity and potential therapeutic applications.

The piperidine ring is a common pharmacophore in drug design, known for its ability to interact with biological targets such as enzymes and receptors. In this compound, the piperidine moiety is further modified with a sulfanylmethyl group, which introduces a polar and potentially hydrophilic character to the molecule. This modification can influence the compound's solubility, bioavailability, and interaction with biological targets. Additionally, the presence of the chloro and methoxy substituents on the aromatic ring suggests potential for electronic effects that could modulate reactivity and binding affinity.

The furan-2-yl group in the compound's structure is another key feature that warrants detailed examination. Furan derivatives have been extensively studied for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and antitumor properties. The incorporation of this group into the molecular framework of N-(5-chloro-2-methoxyphenyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine-1-carboxamide may confer additional biological functions or enhance its interaction with specific targets. Recent studies have highlighted the importance of furan-based compounds in drug discovery, particularly for their ability to modulate enzyme activity and signal transduction pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like N-(5-chloro-2-methoxyphenyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine-1-carboxamide with biological targets. These computational approaches have been instrumental in identifying potential lead compounds for drug development. For instance, virtual screening techniques have been used to screen large libraries of compounds for their ability to bind to specific proteins or enzymes associated with various diseases. The structural features of this compound make it an attractive candidate for such studies, particularly given the presence of multiple functional groups that could interact with biological targets.

In addition to computational studies, experimental approaches have also been employed to investigate the biological activity of N-(5-chloro-2-methoxyphenyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine-1-carboxamide. In vitro assays have been conducted to evaluate its interaction with various enzymes and receptors, providing insights into its potential therapeutic applications. Preliminary results suggest that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways, making it a promising candidate for further development as an anti-inflammatory agent.

The synthesis of this compound represents a significant achievement in organic chemistry, showcasing the ability to construct complex molecular frameworks with high precision. The synthetic route involves multiple steps, including functional group transformations and protective group strategies, which highlight the expertise required to produce such molecules. The successful synthesis of N-(5-chloro-2-methoxyphenyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine-1-carboxamide not only demonstrates advancements in synthetic methodology but also provides a valuable scaffold for further derivatization and optimization.

Future research directions may focus on exploring analogs of this compound to enhance its biological activity and reduce potential side effects. By modifying specific functional groups or introducing new ones, researchers can fine-tune the properties of the molecule to improve its efficacy and safety profile. Additionally, studies on the pharmacokinetic properties of this compound will be essential to understand how it is absorbed, distributed, metabolized, and excreted by the body. This information will be crucial for optimizing dosing regimens and ensuring therapeutic efficacy.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. Each discipline contributes unique expertise that is essential for understanding the complex interactions between drugs and biological systems. The study of N-(5-chloro-2-methoxyphenyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine-1-carboxamide exemplifies this collaborative approach, as it combines synthetic chemistry with biological evaluation to yield insights into potential therapeutic applications.

In conclusion, N-(5-chloro-2-methoxyphenyl)-4-{[furan-2-ymethyl]sulfanyl}methyl)piperidine-1-carboxamide (CAS No.1396861